Cas no 5776-58-9 (Acryloyl-CoA)

Acryloyl-CoA structure

Product Name:Acryloyl-CoA

CAS No:5776-58-9

Molecular Formula:C₂₄H₃₈N₇O₁₇P₃S

Molecular Weight:821.581620000001

CID:373326

PubChem ID:9543026

Acryloyl-CoA Properties

Names and Identifiers

- Coenzyme A,S-2-propenoate
- S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] pr
- Acryloyl coenzyme A
- Acryloyl-CoA
- Acrylyl coenzymeA
- Acrylyl-CoA
- Coenzyme A,S-acrylate (6CI,7CI,8CI)
- Thioacrylic acid S-ester with coenzyme A
- Thioacrylic acid S- ester with coenzyme A
- Acrylyl-CoA
- Acrylyl coenzyme A
- Acryloyl-CoA
- Acryloyl coenzyme A
- Coenzyme A, S-acrylate (6CI,7CI,8CI)
- Coenzyme A, S-2-propenoate
- Acrylyl-Coenzyme A
- 5776-58-9
- CoA S-acrylate
- S-(2-(3-((4-((((2R,3S,4R,5R)-5-(6-AMINOPURIN-9-YL)-4-HYDROXY-3-PHOSPHONOOXYOXOLAN-2-YL)METHOXY-HYDROXYPHOSPHORYL)OXY-HYDROXYPHOSPHORYL)OXY-2-HYDROXY-3,3-DIMETHYLBUTANOYL)AMINO)PROPANOYLAMINO)ETHYL) PROP-2-ENETHIOATE
- S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] prop-2-enethioate
- SCHEMBL50699
- Coenzyme A S-2-propenoic acid
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] prop-2-enethioate
- Q27089495
- PV7BP6Q8B6
- UNII-PV7BP6Q8B6
- CHEBI:15513
- C24H38N7O17P3S
- Acrylyl coenzyme A
- C00894
- CoA S-2-propenoate
- Coenzyme A, acryloyl-
- Acryloyl CoA
- 3'-phosphoadenosine 5'-(3-{(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[(3-oxo-3-{[2-(prop-2-enoylsulfanyl)ethyl]amino}propyl)amino]butyl} dihydrogen diphosphate)
- Coenzyme A S-acrylate
- 2-propenyl-CoA
- CoA S-2-propenoic acid
- Coenzyme A S-2-propenoate
- POODSGUMUCVRTR-IEXPHMLFSA-N
- Acryloyl-coenzyme A
- Propenoyl-CoA
- C24-H38-N7-O17-P3-S
- LMFA07050282
- 3'-phosphoadenosine 5'-(3-((3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-((3-oxo-3-((2-(prop-2-enoylsulfanyl)ethyl)amino)propyl)amino)butyl) dihydrogen diphosphate)
- S-(2-(3-(((2R)-4-((((2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl)methoxy-hydroxyphosphoryl)oxy-hydroxyphosphoryl)oxy-2-hydroxy-3,3-dimethylbutanoyl)amino)propanoylamino)ethyl) prop-2-enethioate
- InChIKey： POODSGUMUCVRTR-IEXPHMLFSA-N
- Inchi： InChI=1S/C24H38N7O17P3S/c1-4-15(33)52-8-7-26-14(32)5-6-27-22(36)19(35)24(2,3)10-45-51(42,43)48-50(40,41)44-9-13-18(47-49(37,38)39)17(34)23(46-13)31-12-30-16-20(25)28-11-29-21(16)31/h4,11-13,17-19,23,34-35H,1,5-10H2,2-3H3,(H,26,32)(H,27,36)(H,40,41)(H,42,43)(H2,25,28,29)(H2,37,38,39)/t13-,17-,18-,19+,23-/m1/s1
- SMILES： CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)C=C)O

Computed Properties

Exact Mass: 821.12577494g/mol
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Rotatable Bond Count: 21
Monoisotopic Mass: 821.12577494g/mol
Heavy Atom Count: 52
Complexity: 1430
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -5
Topological Polar Surface Area: 389Å²

Acryloyl-CoA Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	A677580-1mg	Acryloyl-CoA	5776-58-9		1mg	$ 224.00	2023-04-19

Acryloyl-CoA Synthesis

Synthetic Circuit 1

814-68-6

85-61-0

5776-58-9

Reaction Conditions

1.1R:NaHCO3, S:H2O, S:MeCN, rt
1.2R:HCl, S:H2O, pH 2

Reference

: On the thermodynamic equilibrium between (R)-2-hydroxyacyl-CoA and 2-enoyl-CoA

By Parthasarathy, Anutthaman et al, FEBS Journal, 2010, 277(7), 1738-1746